2-Bromo-1-(imidazo[1,2-a]pyridin-3-yl)ethan-1-one hydrobromide
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Description
“2-Bromo-1-(imidazo[1,2-a]pyridin-3-yl)ethan-1-one” is a chemical compound . It’s part of the imidazopyridine class of compounds, which are recognized as important fused bicyclic 5–6 heterocycles . These compounds have a wide range of applications in medicinal chemistry and material science due to their structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid .Molecular Structure Analysis
The molecular structure of “2-Bromo-1-(imidazo[1,2-a]pyridin-3-yl)ethan-1-one” can be analyzed using various spectroscopic techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule . The 1H NMR and 13C NMR spectra can provide detailed information about the hydrogen and carbon atoms in the molecule, respectively .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions. For example, they can react with bromine and iodine, giving 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides . They can also undergo multicomponent condensation reactions with 2-aminopyridines and arylglyoxals .Physical and Chemical Properties Analysis
The physical and chemical properties of “2-Bromo-1-(imidazo[1,2-a]pyridin-3-yl)ethan-1-one” can be analyzed using various techniques. For instance, the IR spectrum can provide information about the functional groups present in the molecule . The 1H NMR and 13C NMR spectra can provide detailed information about the hydrogen and carbon atoms in the molecule, respectively .Scientific Research Applications
Synthesis and Chemical Properties
- Research has demonstrated the synthesis of complex imidazo[1,2-α]pyridines, related to 2-Bromo-1-(imidazo[1,2-a]pyridin-3-yl)ethan-1-one hydrobromide, using carbon tetrabromide mediated oxidative C-N bond formation, highlighting metal-free conditions and mild reactions (Huo, Tang, Xie, Wang, & Dong, 2016).
- The efficacy of Indium(III) bromide in the one-pot synthesis of imidazo[1,2-a]pyridines from 2-aminopyridine, aldehydes, and alkynes has been noted, emphasizing its effectiveness in activating both alkyne and imine (Reddy, Reddy, Reddy, & Yadav, 2011).
- A study highlights an ultrasound-promoted and base-mediated regioselective bromination method for synthesizing C3-brominated imidazo[1,2-a]pyridines, avoiding metal catalysts and harsh conditions (Gui, Jiang, Guo, Zhang, Shen, Tang, You, Huo, & Wang, 2020).
Applications in Material Science and Coordination Chemistry
- Binuclear copper(I) complexes containing bis(diphenylphosphino)ethane bridges have been synthesized, involving structures related to imidazo[1,2-a]pyridines, which offer insights into the coordination chemistry and electronic properties of these complexes (Cox, Aslanidis, & Karagiannidis, 2000).
- The creation of novel cadmium(II) metal-organic frameworks (MOFs) using bis(imidazolyl) and zwitterionic dicarboxylate ligands, related to the chemical structure of interest, has been reported, providing potential applications in materials science (Li, Guo, Weng, & Lin, 2012).
Other Relevant Chemical Syntheses and Studies
- A copper-mediated aerobic oxidative synthesis of 3-bromo-imidazo[1,2-a]pyridines from pyridines and enamides has been developed, highlighting a mild and functional group-tolerant process (Zhou, Yan, Ma, He, Li, Cao, Yan, & Huang, 2016).
- Research on the inhibition performance of imidazo[4,5-b] pyridine derivatives against mild steel corrosion, showcasing a novel application in material protection and corrosion science (Saady, Rais, Benhiba, Salim, Alaoui, Arrousse, Elhajjaji, Taleb, Jarmoni, Rodi, Warad, & Zarrouk, 2021).
Properties
IUPAC Name |
2-bromo-1-imidazo[1,2-a]pyridin-3-ylethanone;hydrobromide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O.BrH/c10-5-8(13)7-6-11-9-3-1-2-4-12(7)9;/h1-4,6H,5H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRGFTLWLEAVPPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1)C(=O)CBr.Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Br2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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